Cas no 104750-61-0 (Ethyl 3-(o-tolyl)propanoate)
Ethyl 3-(o-tolyl)propanoate structure
Product Name:Ethyl 3-(o-tolyl)propanoate
CAS No:104750-61-0
MF:C12H16O2
MW:192.254243850708
CID:126403
PubChem ID:13516004
Update Time:2024-11-03
Ethyl 3-(o-tolyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(o-tolyl)propanoate
- 3-O-TOLYL-PROPIONIC ACID ETHYL ESTER
- Benzenepropanoic acid,2-methyl-, ethyl ester
- 3-(o-tolyl)-propionic acid ethyl ester
- 3-o-Tolyl-propionsaeure-aethylester
- AGN-PC-00MVMD
- AK113885
- ethyl (o-tolyl)propanoate
- KB-252853
- o-Methylhydrocinnamatethylester
- ETHYL 3-(2-METHYLPHENYL)PROPANOATE
- DTXSID10542744
- 104750-61-0
- n-(2-chloroethyl)-n-(3,4-dichlorophenyl)urea
- E83944
- SCHEMBL13948404
- AKOS011650817
- MFCD07772954
- Ethyl3-(o-tolyl)propanoate
- Benzenepropanoic acid, 2-Methyl-, ethyl ester
-
- Inchi： 1S/C12H16O2/c1-3-14-12(13)9-8-11-7-5-4-6-10(11)2/h4-7H,3,8-9H2,1-2H3
- InChI Key： UPWUNVDPYBAGNH-UHFFFAOYSA-N
- SMILES： O(CC)C(CCC1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 192.11508
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.003
- Boiling Point: 268.9°C at 760 mmHg
- Flash Point: 109.1°C
- Refractive Index: 1.499
- PSA: 26.3
- LogP: 2.49070
Ethyl 3-(o-tolyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004010-250mg |
Ethyl 3-(2'-methylphenyl)propionate |
104750-61-0 | 97% | 250mg |
$504.00 | 2023-09-04 | |
| Alichem | A010004010-500mg |
Ethyl 3-(2'-methylphenyl)propionate |
104750-61-0 | 97% | 500mg |
$823.15 | 2023-09-04 | |
| Alichem | A010004010-1g |
Ethyl 3-(2'-methylphenyl)propionate |
104750-61-0 | 97% | 1g |
$1549.60 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1237238-1g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 1g |
$170 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1237238-5g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 5g |
$440 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1237238-25g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 25g |
$1500 | 2024-06-07 | |
| Aaron | AR008Y6E-10g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 10g |
$842.00 | 2025-02-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X201437A-1g |
Ethyl 3-(o-tolyl)propanoate |
104750-61-0 | 0.97 | 1g |
¥1576.8 | 2024-07-23 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X201437A-5g |
Ethyl 3-(o-tolyl)propanoate |
104750-61-0 | 0.97 | 5g |
¥5515.2 | 2024-07-23 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X201437A-25g |
Ethyl 3-(o-tolyl)propanoate |
104750-61-0 | 0.97 | 25g |
¥19301.4 | 2024-07-23 |
Ethyl 3-(o-tolyl)propanoate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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